Cas no 20541-91-7 (1-phenyldiethylenetriamine)

1-phenyldiethylenetriamine structure
Product Name:1-phenyldiethylenetriamine
CAS No:20541-91-7
Molecular Formula:C10H17N3
Molecular Weight:179.262081861496
CID:909975
PubChem ID:23372285
1-phenyldiethylenetriamine Properties
Names and Identifiers
-
- 1-phenyldiethylenetriamine
- N'-(2-anilinoethyl)ethane-1,2-diamine
- 1,2-Ethanediamine, N1-(2-aminoethyl)-N2-phenyl-
- AKOS006273249
- DB-312333
- N~1~-(2-Aminoethyl)-N~2~-phenylethane-1,2-diamine
- DTXSID60633459
- 20541-91-7
- SCHEMBL1937279
- N1-(2-aminoethyl)-N2-phenylethane-1,2-diamine
-
- InChIKey: SYFOVVQNROUCCW-UHFFFAOYSA-N
- Inchi: InChI=1S/C10H17N3/c11-6-7-12-8-9-13-10-4-2-1-3-5-10/h1-5,12-13H,6-9,11H2
- SMILES: C1=CC=C(C=C1)NCCNCCN
Computed Properties
- Exact Mass: 179.142247555g/mol
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 6
- Monoisotopic Mass: 179.142247555g/mol
- Heavy Atom Count: 13
- Complexity: 111
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.1
- Topological Polar Surface Area: 50.1Ų
1-phenyldiethylenetriamine Related Literature
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Lei Zhang,Junjie Li,Kieran Doyle-Davis,Ruying Li,Zhenbo Wang,Xueliang Sun J. Mater. Chem. A, 2020,8, 16582-16589
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Teng-Yung Huang,Chia-Hui Chen,Chia-Chi Lin,Yu-Jung Lee J. Mater. Chem. C, 2019,7, 11014-11021
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5. Contents
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Atefeh Taheri,Louise A. Berben Chem. Commun., 2016,52, 1768-1777
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Inacrist Geronimo,Piotr Paneth Phys. Chem. Chem. Phys., 2014,16, 13889-13899
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Yinghong Li,Xiaobin Zeng Org. Biomol. Chem., 2023,21, 5880-5880
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Artavazd Kirakosyan,Min-Gi Jeon,Chang-Yeon Kim,Yeonho Kim,Jihoon Choi CrystEngComm, 2021,23, 4434-4438
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Baocun Zhu,Xiaoling Zhang,Yamin Li,Pengfei Wang,Hongyan Zhang,Xiaoqing Zhuang Chem. Commun., 2010,46, 5710-5712
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